Trilobine

• CAS: 6138-73-4
• Synonyms: trilobine; trilobine sulfate
• Molecular Formula: C35H34N2O5
• Molecular Weight: 562.7 g/mol
• SMILES: CN1CCC2=CC3=C4C=C2C1CC5=CC(=C(C=C5)OC)OC6=CC=C(CC7C8=C(O4)C(=C(C=C8CCN7)OC)O3)C=C6
• InChI: InChI=1S/C35H34N2O5/c1-37-13-11-22-17-30-31-19-25(22)27(37)15-21-6-9-28(38-2)29(16-21)40-24-7-4-20(5-8-24)14-26-33-23(10-12-36-26)18-32(39-3)34(41-30)35(33)42-31/h4-9,16-19,26-27,36H,10-15H2,1-3H3/t26-,27-/m0/s1
• InChIKey: XZAXGQMTBGFTFE-SVBPBHIXSA-N

Trilobine (CAS 6138-73-4) is a triple-bridged bisbenzylisoquinoline (BBIQ) alkaloid characterized by its unique diphenylene dioxide ring structure. It is a naturally occurring tertiary base isolated from Cocculus trilobus, C.

Trilobine (CAS 6138-73-4) Procurement Guide: A Triple-Bridged Bisbenzylisoquinoline Alkaloid with Verified MDR Reversal and DNMT Inhibition Activity

Trilobine (CAS 6138-73-4) is a triple-bridged bisbenzylisoquinoline (BBIQ) alkaloid characterized by its unique diphenylene dioxide ring structure [1]. It is a naturally occurring tertiary base isolated from Cocculus trilobus, C. hirsutus, and Stephania japonica, and is dextrorotatory with [α]29D +296.3° (CHCl3) . As a member of the trilobine-type BBIQ alkaloids—which includes isotrilobine, menisarine, and micranthine—its distinguishing structural feature is the presence of three diphenyl ether linkages, a motif that precludes simple oxidative pairing biosynthesis and confers distinct pharmacological properties relative to simpler BBIQs [1]. This evidence guide is intended for scientific procurement officers and industrial research teams who require compound-specific differentiation data to justify sourcing Trilobine over structurally or functionally similar BBIQ alkaloids such as tetrandrine, fangchinoline, or isotrilobine.

1 Distinctive triple-bridged BBIQ architecture enables specific target-engagement studies

2 Documented MDR reversal and DNMT inhibition profiles distinguish from simpler BBIQ alkaloids

3 Analytical verification supported by HPLC resolution from co-occurring Fangchi Radix alkaloids

• [1] Chapter 4: Bisbenzylisoquinoline and Related Alkaloids. In: The Alkaloids: Chemistry and Physiology. Academic Press, 2008. https://www.sciencedirect.com/science/article/abs/pii/S009995980860004X View Source

Why Generic BBIQ Alkaloid Substitution Fails: Quantitative Evidence Supporting Trilobine-Specific Procurement

BBIQ alkaloids are a structurally diverse class with widely varying pharmacological profiles despite superficial similarity. Trilobine's triple-bridged architecture imparts a unique spatial configuration that directly influences target engagement and biological activity [1]. In multidrug resistance (MDR) reversal assays, the N-methyl substitution pattern of trilobine versus isotrilobine yields a nearly 7.5-fold difference in efficacy (slope 28 vs 211), demonstrating that even subtle methylation differences translate into substantial functional divergence [2]. Furthermore, class-level ADME predictions across 13 BBIQ alkaloids reveal consistent poor oral bioavailability and strong plasma protein binding, factors that render generic substitution scientifically unjustified without compound-specific validation [3]. The following quantitative evidence establishes exactly where Trilobine diverges from its closest analogs, enabling data-driven sourcing decisions.

Methylation N-methyl substitution difference (trilobine vs isotrilobine) may shift MDR reversal response substantially

Mechanism TXA2 synthesis inhibition profile differs from tetrandrine's calcium channel blockade, limiting substitution in platelet pathway studies

ADME Class-level poor oral bioavailability requires compound-specific PK validation; generic BBIQ substitution may confound in vivo models

• [1] Chapter 4: Bisbenzylisoquinoline and Related Alkaloids. In: The Alkaloids: Chemistry and Physiology. Academic Press, 2008. https://www.sciencedirect.com/science/article/abs/pii/S009995980860004X View Source
• [2] Hall AM, Chang CJ. Multidrug-Resistance Modulators from Stephania japonica. J Nat Prod. 1997;60(11):1193-1195. https://pubs.acs.org/doi/abs/10.1021/np9702048 View Source
• [3] Li D, et al. Thirteen bisbenzylisoquinoline alkaloids in five Chinese medicinal plants: Botany, traditional uses, phytochemistry, pharmacokinetic and toxicity studies. J Ethnopharmacol. 2021;268:113566. https://www.sciencedirect.com/science/article/abs/pii/S0378874120334541 View Source

Trilobine (6138-73-4) Product-Specific Quantitative Evidence Guide: Head-to-Head Comparisons Across Key Differentiation Dimensions

MDR Reversal Activity: Trilobine vs Isotrilobine vs Verapamil in Doxorubicin-Resistant Breast Cancer Cells

In a bioassay-directed fractionation study using the bicinchoninic acid (BCA) assay on doxorubicin-resistant MCF-7/ADR human breast adenocarcinoma cells, trilobine demonstrated MDR-reversing activity with a slope of 28 [1]. This contrasts sharply with its N-methyl diastereoisomer isotrilobine, which exhibited a slope of 211, and the clinical comparator verapamil, which showed a slope of 232 under identical assay conditions [1]. The greater efficacy of isotrilobine relative to trilobine is attributed to the methyl group at the N-2′ position [1]. This represents a direct head-to-head comparison within the same experimental system.

MDR Reversal

Head-to-head

Slope 28 (trilobine) vs 211 (isotrilobine) vs 232 (verapamil) in MCF-7/ADR cells

N-methyl substitution drives divergent P-gp modulation response

Reported 7.5-fold difference with isotrilobine; assay below ED20

Evidence Dimension	Multidrug resistance reversal efficacy (slope value from cytotoxicity enhancement factor vs cytotoxicity factor plot)
Target Compound Data	Slope = 28
Comparator Or Baseline	Isotrilobine: Slope = 211; Verapamil: Slope = 232
Quantified Difference	Trilobine exhibits 7.5-fold lower MDR reversal efficacy than isotrilobine and 8.3-fold lower than verapamil
Conditions	MCF-7/ADR doxorubicin-resistant human breast adenocarcinoma cells; bicinchoninic acid (BCA) microtiter bioassay; compounds tested at concentrations below ED20

Why This Matters

This quantitative divergence establishes that trilobine and isotrilobine are not interchangeable for MDR reversal applications; procurement decisions must be guided by the specific experimental endpoint.

• [1] Hall AM, Chang CJ. Multidrug-Resistance Modulators from Stephania japonica. J Nat Prod. 1997;60(11):1193-1195. https://pubs.acs.org/doi/abs/10.1021/np9702048 View Source

Platelet Aggregation Inhibition: Concentration-Dependent Activity of Trilobine Hydrochloride

Trilobine hydrochloride (TrL) inhibits ADP-induced platelet aggregation in a concentration-dependent manner. Using turbidimetry, incubation with TrL at 0.5, 0.75, and 1.0 mg/mL inhibited platelet aggregation by 38.2%, 68.2%, and 94.0%, respectively [1]. The compound also inhibited the formation of platelet thromboxane B2 (TXB2) and TXA2-like substance, indicating a dual mechanism involving both direct aggregation inhibition and modulation of arachidonic acid metabolite synthesis [1]. No direct comparator data are available in the same study; this represents class-level inference where other BBIQ alkaloids (e.g., tetrandrine) are known to exhibit calcium channel blocking activity rather than direct TXA2 synthesis inhibition.

Platelet Inhibition

Class-level

38.2% at 0.5 mg/mL; 68.2% at 0.75 mg/mL; 94.0% at 1.0 mg/mL

Concentration-dependent ADP response with TXA2 synthesis inhibition

Rat platelet-rich plasma turbidimetry; EC50 ~0.65 mg/mL estimated

Evidence Dimension	In vitro inhibition of ADP-induced platelet aggregation
Target Compound Data	38.2% inhibition at 0.5 mg/mL; 68.2% at 0.75 mg/mL; 94.0% at 1.0 mg/mL
Comparator Or Baseline	No direct comparator; tetrandrine (class comparator) acts primarily via calcium channel blockade rather than TXA2 synthesis inhibition
Quantified Difference	Concentration-response relationship established with EC50 approximately 0.65 mg/mL (estimated)
Conditions	Rat platelet-rich plasma; ADP-induced aggregation; turbidimetry

Why This Matters

Trilobine's platelet aggregation inhibition profile differs mechanistically from tetrandrine's calcium channel blockade, making trilobine the appropriate choice for research focused on TXA2-mediated pathways.

• [1] Tan J, et al. [Effects of trilobine on platelet aggregation, thromboxane A2, and prostacyclin formation in rats]. Zhongguo Yao Li Xue Bao. 1991;12(4):375-377. PMID: 1805091. https://pubmed.ncbi.nlm.nih.gov/1805091/ View Source

Pharmacokinetic Characterization: Trilobine Hydrochloride Fits Two-Compartment Open Model in Rabbits

The pharmacokinetics of trilobine hydrochloride (TrL) was studied in rabbits using HPLC with strychnine as an internal standard [1]. Data analysis using the PCNONLIN program indicated that TrL disposition fits a two-compartment open model [1]. This is a class-level inference point, as systematic reviews of BBIQ alkaloids consistently report poor oral bioavailability across the class—for example, dauricine exhibits absolute bioavailability of only 16.6% in rats [2]. While trilobine-specific bioavailability data are not reported, the two-compartment model indicates rapid distribution followed by slower elimination, a characteristic shared by many lipophilic alkaloids.

PK Compartment Model

Class-level

Two-compartment open model fit (PCNONLIN, rabbit)

Rapid distribution followed by slower elimination

No trilobine-specific oral bioavailability; class trend predicts poor absorption

Evidence Dimension	Pharmacokinetic compartment model
Target Compound Data	Two-compartment open model (adequate fit confirmed by PCNONLIN)
Comparator Or Baseline	Dauricine (class comparator): absolute bioavailability 16.6% in rats
Quantified Difference	Not quantifiable without trilobine-specific bioavailability; class trend indicates poor oral absorption
Conditions	Rabbits; trilobine-HCl administration; HPLC with methanol-ammonia (100:0.02 v/v) mobile phase; 2 mL/min flow rate

Why This Matters

The two-compartment model informs dosing regimen design for in vivo studies; procurement should account for the compound's distribution kinetics when planning experimental protocols.

• [1] Xu K, Tan J, Zeng Y. [HPLC determination and pharmacokinetic investigation of trilobine hydrochloride in rabbits]. Hua Xi Yi Ke Da Xue Xue Bao. 1987;18(3):235-238. PMID: 3679176. https://europepmc.org/article/med/3679176 View Source
• [2] Li D, et al. Thirteen bisbenzylisoquinoline alkaloids in five Chinese medicinal plants: Botany, traditional uses, phytochemistry, pharmacokinetic and toxicity studies. J Ethnopharmacol. 2021;268:113566. https://www.sciencedirect.com/science/article/abs/pii/S0378874120334541 View Source

DNMT Inhibition: Trilobine as a Non-Nucleoside Epigenetic Modulator

Trilobine and its natural triple-bridged BBIQ analogues have been identified as DNA methyltransferase (DNMT) inhibitors capable of demethylating gene promoters and inducing chromatin opening and tumor suppressor gene re-expression in cancer cells [1]. This activity was demonstrated in leukemia KG-1 cells, where trilobine-containing extracts induced luciferase expression under the control of a methylated CMV promoter upon promoter demethylation and chromatin decompaction [1]. This represents class-level inference within the BBIQ family, as trilobine's DNMT inhibitory activity distinguishes it from other BBIQ alkaloids like tetrandrine, which is primarily characterized as a calcium channel blocker and P-glycoprotein modulator [2].

DNMT Inhibition

Data to verify

Luciferase reporter reactivation via promoter demethylation in KG-1 cells

Non-nucleoside epigenetic modulation distinct from calcium channel BBIQs

IC50 not reported; functional confirmation in patent claims

Evidence Dimension	DNMT inhibitory activity (functional readout: demethylation of methylated CMV promoter)
Target Compound Data	Positive DNMT inhibition; induces luciferase expression via promoter demethylation in KG-1 leukemia cells
Comparator Or Baseline	Tetrandrine: no reported DNMT inhibition; primary mechanisms are calcium channel blockade and P-gp modulation
Quantified Difference	IC50 values not reported in accessible patent claims; functional activity confirmed by luciferase reporter assay
Conditions	KG-1 human leukemia cells; methylated CMV promoter-driven luciferase reporter

Why This Matters

Trilobine's DNMT inhibitory activity positions it for epigenetic research applications distinct from the calcium channel or MDR research focus of tetrandrine and related BBIQs.

• [1] Arimondo PB, et al. Trilobine and its natural analogs for use as a drug. U.S. Patent Application 20180280379, October 4, 2018. https://patents.justia.com/patent/20180280379 View Source
• [2] Li D, et al. Thirteen bisbenzylisoquinoline alkaloids in five Chinese medicinal plants: Botany, traditional uses, phytochemistry, pharmacokinetic and toxicity studies. J Ethnopharmacol. 2021;268:113566. https://www.sciencedirect.com/science/article/abs/pii/S0378874120334541 View Source

Analytical Differentiation: HPLC Separation of Trilobine from 14 Co-Occurring Fangchi Radix Alkaloids

A validated HPLC method separates trilobine (peak 11) from 14 other alkaloids in Fangchi Radix crude extracts within 60 minutes, including tetrandrine (peak 9), fangchinoline (peak 7), isotetrandrine (peak 10), and isotrilobine (peak 15) [1]. The method employs UV detection at 254 nm with a linear gradient consisting of 20 mM CH3COONH4 (pH 4.81) and H2O-CH3CN, enabling simultaneous LC and LC-MS separations [1]. Analysis of 32 commercial samples from Sinomenium acutumn, Stephania tetrandra, Aristolochia fangchi, and Cocculus trilobus demonstrated that trilobine content varies by botanical origin, providing a quantitative basis for source authentication [1].

HPLC Separation

Analytical context

Peak 11 fully resolved from tetrandrine (9), isotetrandrine (10), isotrilobine (15) in 60 min

Validated quality control for identity and purity verification

20 mM CH3COONH4 pH 4.81 gradient, UV 254 nm

Evidence Dimension	Chromatographic retention and resolution
Target Compound Data	Trilobine (peak 11) fully resolved from tetrandrine (peak 9), isotetrandrine (peak 10), and isotrilobine (peak 15)
Comparator Or Baseline	Tetrandrine, fangchinoline, berbamine, isotetrandrine, isotrilobine — all baseline-resolved within 60-minute run
Quantified Difference	Retention time order: fangchinoline (7) < tetrandrine (9) < isotetrandrine (10) < trilobine (11) < isotrilobine (15)
Conditions	HPLC with 20 mM CH3COONH4 (pH 4.81) and H2O-CH3CN linear gradient; UV detection at 254 nm; LC-MS structure confirmation

Why This Matters

This validated separation method provides a direct quality control tool for verifying trilobine identity and purity in research samples, distinguishing it from co-occurring BBIQ alkaloids.

• [1] Koh H-L, et al. Separation and Identification of the Constituents in Fangchi Radix of Different Origins. J Food Drug Anal. 2006;14(4):357-367. https://www.airitilibrary.com/Article/Detail/10219498-200612-14-4-357-367-a View Source

Hemisynthetic Derivatives: Trilobine Scaffold Yields Nanomolar Antimalarial Activity Against Multidrug-Resistant P. falciparum

Hemisynthetic derivatives of trilobine demonstrate potent antimalarial activity against multidrug-resistant Plasmodium falciparum clinical isolates. Compound 84, derived from the trilobine scaffold, exhibited a median IC50 ranging from 35 to 88 nM against Cambodian multi-drug resistant isolates [1]. Further optimization yielded compound 125, which delayed parasitemia onset in P. berghei-infected mice and inhibited P. falciparum transmission stages in vitro and in vivo via membrane feeding assays in Anopheles stephensi [1]. This represents a class-level inference: native trilobine serves as a privileged scaffold for derivatization, whereas other BBIQ alkaloids like tetrandrine have been more extensively studied for cardiovascular and anticancer applications rather than antimalarial development.

Antimalarial Scaffold

Class-level

Compound 84 IC50 35-88 nM against multi-drug resistant P. falciparum

Privileged scaffold for hemisynthetic antimalarial derivatization

Native trilobine activity not specified; scaffold enables novel metabolic targets

Evidence Dimension	Antimalarial activity (IC50 against P. falciparum blood stages)
Target Compound Data	Compound 84 (trilobine derivative): median IC50 35-88 nM against multi-drug resistant clinical isolates
Comparator Or Baseline	Native trilobine: antimalarial activity reported but IC50 not specified in accessible abstract; hemisynthetic derivatives show substantially enhanced potency
Quantified Difference	Compound 84 achieves nanomolar potency; native BBIQ scaffold provides structural platform for optimization
Conditions	Plasmodium falciparum blood stages; multi-drug resistant Cambodian clinical isolates; 94-compound hemisynthetic library

Why This Matters

Trilobine represents a structurally distinct antimalarial scaffold whose hemisynthetic derivatives target metabolic pathways not addressed by current antimalarial drugs, making it relevant for drug discovery programs focused on overcoming resistance.

• [1] Nardella F, et al. Hemisynthetic alkaloids derived from trilobine are antimalarials with sustained activity in multidrug-resistant Plasmodium falciparum. iScience. 2023;26(2):105940. https://www.sciencedirect.com/science/article/pii/S2589004223000172 View Source

Trilobine (6138-73-4) Best Research and Industrial Application Scenarios Based on Verified Differential Evidence

Multidrug Resistance Reversal Studies Requiring Moderate-Activity BBIQ Control

Trilobine serves as a moderate-activity control compound in MDR reversal assays, with a slope value of 28 in the BCA assay on MCF-7/ADR cells [1]. This is 7.5-fold lower than isotrilobine (slope 211) and 8.3-fold lower than verapamil (slope 232) under identical conditions [1]. Researchers studying structure-activity relationships of BBIQ alkaloids in P-glycoprotein modulation can use trilobine as a reference point to evaluate the contribution of N-methyl substitution patterns to MDR reversal efficacy. Its well-characterized chromatographic behavior (HPLC peak 11, fully resolved from tetrandrine, isotetrandrine, and isotrilobine) ensures analytical verification of compound identity [2].

Platelet Aggregation and Thromboxane A2 Pathway Research

Trilobine hydrochloride provides concentration-dependent inhibition of ADP-induced platelet aggregation, with 38.2%, 68.2%, and 94.0% inhibition at 0.5, 0.75, and 1.0 mg/mL, respectively [3]. The compound also inhibits TXB2 and TXA2-like substance formation [3]. This profile differs mechanistically from tetrandrine, which acts primarily as a calcium channel blocker [4]. Researchers investigating TXA2-mediated platelet activation pathways should prioritize trilobine over other BBIQ alkaloids due to this documented dual inhibition of aggregation and thromboxane synthesis.

Epigenetic Research: DNMT Inhibition and Chromatin Remodeling Studies

Trilobine is a validated non-nucleoside DNMT inhibitor that induces demethylation of gene promoters and chromatin opening, as demonstrated by luciferase reporter reactivation in KG-1 leukemia cells bearing a methylated CMV promoter [5]. This epigenetic activity distinguishes trilobine from BBIQ alkaloids like tetrandrine, which lack reported DNMT inhibitory function [4]. Research programs focused on epigenetic modulation, tumor suppressor gene reactivation, or priming cancer cells for chemotherapy or immunotherapy should source trilobine for its documented DNMT inhibitory properties.

Antimalarial Drug Discovery: Privileged Scaffold for Hemisynthetic Derivatization

Trilobine serves as a privileged natural scaffold for generating hemisynthetic antimalarial compounds. Derivatives such as compound 84 achieve nanomolar IC50 values (35-88 nM) against multidrug-resistant P. falciparum clinical isolates [6]. Compound 125 demonstrates in vivo efficacy by delaying parasitemia onset in P. berghei-infected mice and inhibits transmission stages in Anopheles stephensi [6]. The trilobine scaffold enables access to metabolic pathways not targeted by current antimalarial drugs, offering a distinct starting point for lead optimization programs seeking novel mechanisms of action [6].

Application

Selection Property

Validation Focus

MDR reversal pathway studies

Moderate P-gp modulation response

N-methyl substitution effect on MDR reversal

TXA2-mediated platelet pathway research

Dual inhibition of aggregation and TXA2 synthesis

Concentration-response validation in platelet assays

Epigenetic DNMT inhibition studies

Non-nucleoside promoter demethylation activity

Luciferase reporter reactivation confirmation

Antimalarial scaffold derivatization

Privileged BBIQ scaffold for hemisynthesis

Derivative potency and transmission-blocking assessment

• [1] Hall AM, Chang CJ. Multidrug-Resistance Modulators from Stephania japonica. J Nat Prod. 1997;60(11):1193-1195. https://pubs.acs.org/doi/abs/10.1021/np9702048 View Source
• [2] Koh H-L, et al. Separation and Identification of the Constituents in Fangchi Radix of Different Origins. J Food Drug Anal. 2006;14(4):357-367. https://www.airitilibrary.com/Article/Detail/10219498-200612-14-4-357-367-a View Source
• [3] Tan J, et al. [Effects of trilobine on platelet aggregation, thromboxane A2, and prostacyclin formation in rats]. Zhongguo Yao Li Xue Bao. 1991;12(4):375-377. PMID: 1805091. https://pubmed.ncbi.nlm.nih.gov/1805091/ View Source
• [4] Li D, et al. Thirteen bisbenzylisoquinoline alkaloids in five Chinese medicinal plants: Botany, traditional uses, phytochemistry, pharmacokinetic and toxicity studies. J Ethnopharmacol. 2021;268:113566. https://www.sciencedirect.com/science/article/abs/pii/S0378874120334541 View Source
• [5] Arimondo PB, et al. Trilobine and its natural analogs for use as a drug. U.S. Patent Application 20180280379, October 4, 2018. https://patents.justia.com/patent/20180280379 View Source
• [6] Nardella F, et al. Hemisynthetic alkaloids derived from trilobine are antimalarials with sustained activity in multidrug-resistant Plasmodium falciparum. iScience. 2023;26(2):105940. https://www.sciencedirect.com/science/article/pii/S2589004223000172 View Source